Cas no 7782-63-0 (Iron(II) Sulfate Heptahydrate)

• Product Name: Iron(II) Sulfate Heptahydrate
• CAS No: 7782-63-0
• MF: FeSO₄^.₇H₂O
• MW: 278.0146
• MDL: MFCD00149719
• CID: 47820
• PubChem ID: 329749721
• Update Time: 2025-08-12

Iron(II) Sulfate Heptahydrate Chemical and Physical Properties

Names and Identifiers

• iron(II) sulfate heptahydrate
• copperas
• feosol
• feospan
• fesofor
• fesotyme
• green copperas,green vitriol
• haemofort
• ironate
• irosul
• Iron sulfate heptahydrate
• Ferrous sulfate
• Ferrous Sulfate Heptahydrate
• Ferroussulfate-heptahydrate
• iron(2+),sulfate,heptahydrate
• ferrous sulphate
• Iron(Ⅱ) sulfate heptahydrate
• Green vitriol
• Iron vitriol
• sulfate heptahydrate
• Iron sulfate
• Presfersul
• Iron(2+) sulfate heptahydrate
• Melanterite mineral
• Iron protosulfate
• Siderotil mineral
• Tauriscite mineral
• Szomolnikite mineral
• Caswell No. 460
• Fero-Gradumet
• Iron (II) Sulfate, Heptahydrate
• EPA Pesticide Chemical Code 050502
• Iron(2+) sulfate (1:1) heptahydrate
• Sulfuric acid, iron(2+) salt (1:1), heptahydrate
• 39R4
• errous sulfate,green vitriol
• Ferrous Sulfate Analytical Titration Solution
• Ferrous sulphate heptahydrate
• Iron(II) Sulfate Heptahydrate

• MDL： MFCD00149719
• Inchi： 1S/Fe.H2O4S.7H2O/c;1-5(2,3)4;;;;;;;/h;(H2,1,2,3,4);7*1H2/q+2;;;;;;;;/p-2
• InChI Key： SURQXAFEQWPFPV-UHFFFAOYSA-L
• SMILES： [Fe+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 277.96100
• Monoisotopic Mass: 151.886671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 278.02

Experimental Properties

• Color/Form: Blue green monoclinic crystals or particles
• Density: 1.898 g/mL at 25 °C(lit.)
• Melting Point: 64 ºC
• Boiling Point: 330 oC at 760 mmHg
• Flash Point: Nonsense
• PH: 3.0-4.0 (25℃, 50mg/mL in H2O)
• Solubility: 25.6 g/100 mL (20°C)
• Water Partition Coefficient: 25.6 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Air and moisture sensitive.
• PSA: 153.25000
• LogP: -0.70980
• Solubility: Soluble in water, glycerol, insoluble in ethanol, soluble in absolute methanol
• Merck: 14,4057
• Vapor Pressure: 14.6 mmHg ( 25 °C)
• Sensitiveness: Air Sensitive & Hygroscopic

Iron(II) Sulfate Heptahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 9125
• WGK Germany：1
• Hazard Category Code： 22-36/38
• Safety Instruction： S36/37/39
• FLUKA BRAND F CODES：10-23
• RTECS：NO8510000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C
• TSCA：Yes
• Toxicity：LD50 in mice: 65 mg/kg i.v.; 1.52 g/kg orally (Hoppe)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds